1-(3,4-dichlorophenyl)-3-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]urea

Specification

• CAS No.: 1797350-98-1
• Molecular Formula: C14H14Cl2N4O2
• Molecular Weight: 341.19
• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea
• Standard InChI: InChI=1S/C14H14Cl2N4O2/c15-12-2-1-9(5-13(12)16)18-14(21)19-10-6-17-20(7-10)11-3-4-22-8-11/h1-2,5-7,11H,3-4,8H2,(H2,18,19,21)
• Standard InChI Key: KATXGXOEMOGUOR-UHFFFAOYSA-N
• SMILES: C1COCC1N2C=C(C=N2)NC(=O)NC3=CC(=C(C=C3)Cl)Cl

Introduction

1-(3,4-dichlorophenyl)-3-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]urea is a synthetic organic molecule that belongs to the class of urea derivatives. Its structure comprises three key components:

• 3,4-Dichlorophenyl group: A benzene ring substituted with two chlorine atoms at positions 3 and 4, contributing to its hydrophobic and electron-withdrawing properties.

• Oxolan-3-yl group: A tetrahydrofuran (THF) ring attached to a pyrazole moiety, enhancing solubility and possibly influencing biological activity.

• Pyrazole ring: A five-membered heterocyclic ring containing two nitrogen atoms, often associated with pharmacological activity.

This compound likely exhibits diverse physicochemical and biological properties due to its functional groups.

Potential Applications

Based on similar compounds in literature:

• Pharmaceuticals: Urea derivatives are widely studied for their roles as enzyme inhibitors (e.g., urease inhibitors) or therapeutic agents targeting specific proteins.

• Agriculture: Compounds with dichlorophenyl groups are often explored as herbicides or fungicides.

• Material Science: The combination of aromatic and heterocyclic structures may lend itself to applications in polymer chemistry or advanced materials.

Structural Analysis

The molecular structure can be analyzed using:

• Spectroscopy:

  • NMR (Nuclear Magnetic Resonance): To confirm the arrangement of hydrogen and carbon atoms.

  • IR (Infrared Spectroscopy): To identify functional groups like urea (C=O and N-H stretches).

• Mass Spectrometry: To determine the molecular weight and fragmentation pattern.

These techniques are essential for verifying the synthesis and purity of the compound.

Hypothetical Biological Activity

Given the presence of a pyrazole ring and urea group:

• The compound may act as an inhibitor for enzymes like kinases or hydrolases.

• The dichlorophenyl group could enhance binding affinity through hydrophobic interactions with target proteins.